3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H4BrF3N2/c9-6-3-14-7-5(6)1-4(2-13-7)8(10,11)12/h1-3H,(H,13,14)
• InChI Key: VIYSXRUBYNGMDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1C(=CN2)Br)C(F)(F)F
• Molecular Formula: C8H4BrF3N2
• DSSTOX Substance ID: DTXSID10652736
• Molecular Weight: 265.03 g/mol
• CAS RN: 1048914-10-8

Description

3-Bromo-5-(trifluoromethyl)pyridine is a chemical compound with the empirical formula C6H3BrF3N. It is used primarily as a laboratory chemical. The compound is prepared from iodobromopyridine by iodide displacement with in situ generated (trifluoromethyl)copper.

Synthesis Analysis

The synthesis of 3-bromo-5-(trifluoromethyl)pyridine involves the displacement of iodide from iodobromopyridine with in situ generated (trifluoromethyl)copper. More details about the synthesis process can be found in the referenced papers.

Physical And Chemical Properties Analysis

3-Bromo-5-(trifluoromethyl)pyridine is a solid with a melting point of 44-46 °C. Its molecular weight is 225.99. More detailed physical and chemical properties can be found in the referenced sources.

Scientific Research Applications

Fluorinated Building Blocks

. The presence of fluorine atoms in the molecule can significantly alter the properties of the resulting compounds, making them more suitable for various applications.

Agrochemical Applications

. They are used in the protection of crops from pests. .

Pharmaceutical Applications

. .

Synthesis of Chiral 4, 4’-Bipyridines

. These compounds have a wide range of applications in areas such as catalysis, materials science, and biological chemistry.

Palladium-Catalyzed α-Arylation

. This reaction is a key step in the synthesis of various organic compounds.

Development of Fluorinated Organic Chemicals

. “3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine” plays a significant role in this field due to its unique properties.

Safety and Hazards

This compound is considered hazardous. It may cause respiratory irritation and is harmful if swallowed, in contact with skin, or if inhaled. It’s recommended to use personal protective equipment and ensure adequate ventilation when handling this compound.

Future Directions

Trifluoromethylpyridine derivatives, including 3-bromo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine, have applications in the agrochemical and pharmaceutical industries. It’s expected that many novel applications of trifluoromethylpyridine will be discovered in the future.